Cas no 1804435-16-2 (2-(Fluoromethyl)-3-iodo-6-methoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-3-iodo-6-methoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1804435-16-2
• MF: C₈H₆F₄INO₂
• MW: 351.036828517914
• CID: 4833521
• Update Time: 2025-07-21

2-(Fluoromethyl)-3-iodo-6-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-iodo-6-methoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO2/c1-15-6-2-5(16-8(10,11)12)7(13)4(3-9)14-6/h2H,3H2,1H3
• InChI Key： BMLVRFZFCDKCPT-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(N=C1CF)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4

Additional information on 2-(Fluoromethyl)-3-iodo-6-methoxy-4-(trifluoromethoxy)pyridine

Introduction to 2-(Fluoromethyl)-3-iodo-6-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804435-16-2)

2-(Fluoromethyl)-3-iodo-6-methoxy-4-(trifluoromethoxy)pyridine, identified by its CAS number 1804435-16-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, particularly its fluorinated and iodinated substituents, make it a valuable intermediate in the synthesis of biologically active agents.

The presence of multiple fluorine atoms and an iodine atom in the molecular structure imparts unique electronic properties to 2-(Fluoromethyl)-3-iodo-6-methoxy-4-(trifluoromethoxy)pyridine, which can be exploited in medicinal chemistry for the design of novel therapeutic agents. Fluoro-substituted compounds are well-documented for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. Similarly, iodine-containing pyridines have been explored for their potential in radiopharmaceuticals and as probes in biochemical assays.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The pyridine scaffold serves as a versatile platform for constructing molecules with high selectivity and potency. Specifically, 2-(Fluoromethyl)-3-iodo-6-methoxy-4-(trifluoromethoxy)pyridine has been investigated as a key building block in the synthesis of kinase inhibitors, which play a crucial role in modulating cellular signaling pathways dysregulated in various diseases.

One of the most compelling aspects of this compound is its potential application in the development of antitumor agents. Kinase inhibitors derived from pyridine derivatives have shown promise in preclinical studies for their ability to inhibit aberrant signaling pathways that drive tumor growth. The fluoromethyl and trifluoromethoxy groups enhance the lipophilicity and binding affinity of the molecule, while the iodine atom provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. These reactions are instrumental in constructing complex drug candidates with optimized pharmacological properties.

Moreover, 2-(Fluoromethyl)-3-iodo-6-methoxy-4-(trifluoromethoxy)pyridine has been explored in the context of developing probes for biochemical research. The fluorinated moieties allow for easy detection via nuclear magnetic resonance (NMR) spectroscopy or positron emission tomography (PET) imaging, making it a valuable tool for studying enzyme mechanisms and protein interactions. This capability is particularly relevant in drug discovery pipelines where understanding the molecular interactions of lead compounds is critical.

The methoxy group at the 6-position of the pyridine ring contributes to the overall solubility and bioavailability of derivatives synthesized from this intermediate. Additionally, the electronic distribution influenced by these substituents can fine-tune the pharmacokinetic profile of final drug candidates. Researchers have leveraged these structural features to develop molecules with improved pharmacological properties, including reduced off-target effects and enhanced therapeutic efficacy.

Recent advances in computational chemistry have further accelerated the exploration of 2-(Fluoromethyl)-3-iodo-6-methoxy-4-(trifluoromethoxy)pyridine as a scaffold for drug discovery. Molecular docking studies combined with quantum mechanical calculations have provided insights into how different substituents influence binding affinity and selectivity. These computational approaches have enabled medicinal chemists to design novel analogs with optimized properties before undertaking labor-intensive synthetic efforts.

In summary, 2-(Fluoromethyl)-3-iodo-6-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804435-16-2) represents a promising intermediate in pharmaceutical chemistry with applications spanning kinase inhibition to biochemical probing. Its unique structural features—particularly the combination of fluorinated and iodinated substituents—make it an attractive building block for developing next-generation therapeutics targeting complex diseases. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an increasingly significant role in drug discovery and development.